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Compound of Interest

Compound Name: Prosulfuron-d3

Cat. No.: B15598375

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and relevant experimental methodologies for Prosulfuron-d3. This isotopically
labeled analog of the sulfonylurea herbicide Prosulfuron is a critical tool in analytical and
research applications, particularly as an internal standard in mass spectrometry-based
guantification methods.

Chemical Structure and Properties

Prosulfuron-d3 is a deuterated form of Prosulfuron, a selective herbicide. The deuterium
atoms are located on the methoxy group of the triazine ring, a common labeling position for
stable isotope internal standards.

Chemical Structure:

IUPAC Name: 1-((4-(methoxy-d3)-6-methyl-1,3,5-triazin-2-yl))-3-((2-(3,3,3-
trifluoropropyl)phenyl)sulfonyl)urea

Molecular Formula: C15sH13D3F3sNs04S[1]

Molecular Weight: 422.40 g/mol [1]

Unlabeled CAS Number: 94125-34-5[1][2][3]
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Below is a table summarizing the key physicochemical properties of the non-deuterated form,
Prosulfuron. Specific data for Prosulfuron-d3 is not readily available, but the properties of the

deuterated analog are expected to be very similar.

Property Value

Melting Point 155 °C (decomposes)[2]

87 mg/L at pH 5.0; 4 g/L at pH 6.8; 43 g/L at pH

Solubility in Water
7.7 (at 25 °C)

Acetone: 160 g/L; Dichloromethane: 180 g/L;
Solubility in Solvents Ethyl acetate: 56 g/L; Ethanol: 8.4 g/L; Toluene:
6.1 g/L; n-hexane: 6.4 mg/L; n-octanol: 1.4 g/L

Appearance Colorless to pale beige crystals

Mechanism of Action: Inhibition of Acetolactate
Synthase

Prosulfuron, like other sulfonylurea herbicides, exerts its phytotoxic effects by inhibiting the
plant enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).
This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine,
and isoleucine.[4] The inhibition of ALS leads to a deficiency in these essential amino acids,
which in turn halts protein synthesis and cell division, ultimately causing plant death. Because
animals lack the ALS enzyme, sulfonylurea herbicides exhibit low toxicity to mammals.

The following diagram illustrates the signaling pathway of Prosulfuron's inhibitory action.
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Mechanism of Action of Prosulfuron
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Mechanism of Action of Prosulfuron

Experimental Protocols

Prosulfuron-d3 is primarily utilized as an internal standard in analytical methods for the
quantification of Prosulfuron in various matrices, such as soil, water, and biological samples.
The use of a stable isotope-labeled internal standard like Prosulfuron-d3 is crucial for
correcting for matrix effects and variations in instrument response in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) analysis.

General Experimental Workflow for Prosulfuron Analysis
using Prosulfuron-d3

The following diagram outlines a typical workflow for the analysis of Prosulfuron in an
environmental sample using Prosulfuron-d3 as an internal standard.
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General Workflow for Prosulfuron Analysis

Key Considerations

1'5:""‘;'2“03\';:&:?" - Prosulfuron-d3 is added at a known atthe of the sample pi - The ratio of the analyte signal to the internal standard signal is used for accurate quantification.
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T
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5. LC-MS/MS Analysis

I

6. Quantification
(Ratio of Prosulfuron to Prosulfuron-d3)
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Workflow for Prosulfuron Analysis

Detailed Methodologies:

While specific protocols can vary depending on the matrix and instrumentation, a general
procedure for the extraction and analysis of Prosulfuron from soil and water samples is outlined
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below, based on established methods for sulfonylurea herbicides.

1. Sample Preparation and Extraction:

o Water Samples:

o

A known volume of the water sample is taken.
The sample is spiked with a known amount of Prosulfuron-d3 solution.

The pH of the sample is adjusted to be acidic (e.g., pH 3-4) to ensure Prosulfuron is in its
neutral form.

The sample is passed through a solid-phase extraction (SPE) cartridge (e.g., C18).
The cartridge is washed to remove interferences.

Prosulfuron and Prosulfuron-d3 are eluted from the cartridge with an organic solvent
(e.g., acetonitrile or methanol).

The eluate is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS
analysis.

e Soil Samples:

[e]

A known weight of the soil sample is taken.

The sample is spiked with a known amount of Prosulfuron-d3 solution.

An extraction solvent (e.g., acetonitrile/water mixture, often with a buffer) is added to the
soil sample.

The mixture is shaken or sonicated to extract the analytes.
The sample is centrifuged, and the supernatant is collected.

The extraction may be repeated for better recovery.
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o The combined extracts may undergo a cleanup step (e.g., d-SPE with PSA and C18) to
remove matrix components.

o The final extract is filtered and ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

o Chromatography: Reversed-phase liquid chromatography is typically used, with a C18
column. The mobile phase usually consists of a gradient of water and an organic solvent
(e.g., acetonitrile or methanol), both containing a small amount of an additive like formic acid
to improve peak shape and ionization.

e Mass Spectrometry: A tandem mass spectrometer (MS/MS) operating in electrospray
ionization (ESI) positive or negative mode is used for detection. Multiple Reaction Monitoring
(MRM) is employed for high selectivity and sensitivity, where specific precursor-to-product
ion transitions are monitored for both Prosulfuron and Prosulfuron-d3.

3. Quantification:

o A calibration curve is constructed using standards of Prosulfuron at different concentrations,
each containing a constant concentration of the Prosulfuron-d3 internal standard.

o The ratio of the peak area of Prosulfuron to the peak area of Prosulfuron-d3 is plotted
against the concentration of Prosulfuron.

e The concentration of Prosulfuron in the unknown sample is then determined from this
calibration curve by measuring the peak area ratio of the analyte to the internal standard.

This technical guide provides a foundational understanding of Prosulfuron-d3 for research
and analytical applications. For specific applications, further method development and
validation are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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